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Compound of Interest

Compound Name: 5-Methoxy-4-nitro-1H-indole
CAS No.: 135531-92-9
Cat. No.: B171884
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals
December 29, 2025

This technical guide provides a detailed overview of the physicochemical properties, potential
synthetic and analytical methodologies, and postulated biological activities of 5-Methoxy-4-
nitro-1H-indole. Due to the limited availability of direct experimental data for this specific
compound, this document synthesizes predicted values, information from closely related
analogs, and established principles of indole chemistry. All quantitative data are presented in
structured tables, and relevant experimental workflows and potential signaling pathways are
visualized.

Core Physicochemical Properties

The physicochemical properties of 5-Methoxy-4-nitro-1H-indole are crucial for understanding
its behavior in biological and chemical systems. The data presented below is a combination of
predicted values from computational models.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b171884#bc-rfq
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CoHsN20s3 LookChem[1]
Molecular Weight 192.17 g/mol LookChem([1]
Boiling Point (Predicted) 408.2 £ 25.0 °C LookChem[1]
Density (Predicted) 1.395 + 0.06 g/cm?3 LookChem[1]
pKa (Predicted) 14.47 £ 0.30 LookChem([1]

Room Temperature, Sealed in
Storage Temperature . LookChem([1]
Dry Conditions

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 5-Methoxy-4-nitro-1H-indole
are not extensively documented in publicly available literature. However, based on established
methods for the synthesis of substituted indoles, a plausible synthetic route and standard
analytical procedures can be outlined.

Synthesis: A Postulated Approach via Nitration

The synthesis of 5-Methoxy-4-nitro-1H-indole can be conceptually approached through the
nitration of 5-methoxyindole. This method, common for introducing nitro groups to aromatic
rings, would require careful control of reaction conditions to ensure regioselectivity and avoid
degradation of the indole ring.[2]

Materials:

5-Methoxyindole

Nitrating agent (e.g., fuming nitric acid in sulfuric acid, or a milder alternative like
tetramethylammonium nitrate/trifluoroacetic anhydride)[2]

Anhydrous solvent (e.g., dichloromethane, acetic acid)

Ice bath

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/pdf/comparative_analysis_of_different_synthesis_methods_for_Methyl_7_methoxy_1H_indole_4_carboxylate.pdf
https://www.benchchem.com/pdf/comparative_analysis_of_different_synthesis_methods_for_Methyl_7_methoxy_1H_indole_4_carboxylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Standard glassware for organic synthesis
Procedure:

Dissolve 5-methoxyindole in the chosen anhydrous solvent in a round-bottom flask equipped
with a magnetic stirrer and cooled in an ice bath to 0°C.

Slowly add the nitrating agent dropwise to the cooled solution while maintaining the
temperature at 0°C to control the exothermic reaction.

After the addition is complete, allow the reaction to stir at a low temperature for a specified
duration, monitoring the progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully pouring the mixture over ice water.
Extract the product into an organic solvent (e.g., ethyl acetate).
Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to isolate 5-Methoxy-4-
nitro-1H-indole.

Analytical Characterization

The characterization of 5-Methoxy-4-nitro-1H-indole would involve a combination of
spectroscopic and chromatographic techniques to confirm its identity and purity.

High-Performance Liquid Chromatography (HPLC):
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).[3]
o Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).[3]

o Detection: UV detection at its maximum absorbance wavelength (estimated around 280-350
nm due to the extended conjugation and nitro group).[3]
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Gas Chromatography-Mass Spectrometry (GC-MS):

» Derivatization: Silylation of the indole nitrogen with a reagent like BSTFA can improve
volatility and peak shape.[3][4]

e Column: A non-polar capillary column (e.g., DB-5ms).[4]
« lonization: Electron Impact (El).[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H and 3C NMR spectroscopy would be essential to confirm the structure, including the
positions of the methoxy and nitro substituents on the indole ring.

Potential Biological Activities and Signaling
Pathways

Direct biological studies on 5-Methoxy-4-nitro-1H-indole are scarce. However, the known
activities of related nitroindole and methoxyindole derivatives allow for the postulation of
potential therapeutic applications and mechanisms of action.

Postulated Biological Activities

» Anticancer Properties: Nitroindole scaffolds have been investigated as binders of G-
quadruplex DNA, particularly in the context of c-Myc oncogene regulation, suggesting a
potential role in cancer therapy.[5] Furthermore, a complex indole derivative, 5-Methoxy-1,2-
dimethyl-3-[(4-nitrophenoxy)methyl]indole-4,7-dione, has been shown to inhibit
NAD(P)H:quinone oxidoreductase 1 (NQO1) and suppress pancreatic cancer cell viability
through the PI3K/AKT pathway.[6]

e Serotonin Receptor Modulation: Various substituted indoles are known to interact with
serotonin (5-HT) receptors. For instance, 4-nitroindole derivatives have been evaluated as 5-
HT2A receptor antagonists, while 5-methoxyindole derivatives have shown activity at 5-HT4
receptors.[7][8][9] This suggests that 5-Methoxy-4-nitro-1H-indole could potentially
modulate serotonergic signaling.

Hypothetical Signaling Pathway: PI3BK/AKT Inhibition
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Based on the activity of the related compound ES936, a mechanism-based inhibitor of NQO1,
it is plausible that 5-Methoxy-4-nitro-1H-indole could exhibit anticancer effects by modulating
the PISK/AKT signaling pathway.[6] This pathway is a critical regulator of cell survival,
proliferation, and apoptosis.

5-Methoxy-4-nitro-1H-indole
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Postulated inhibitory effect on the PI3K/AKT pathway.

Experimental and Synthetic Workflows

The following diagrams illustrate the logical flow for the synthesis and subsequent biological
evaluation of 5-Methoxy-4-nitro-1H-indole.
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A generalized workflow for the synthesis and characterization.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b171884/docs?utm_src=pdf-body-img#5-methoxy-4-nitro-1h-indole-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

5-Methoxy-4-nitro-1H-indole

Anticancer Screening (e.g., MTT assay on cancer cell lines) Serotonin Receptor Binding Assays (e.g., 5-HT2A, 5-HT4)

Mechanism of Action Studies (e.g., Western blot for PI3BK/AKT pathway proteins)

Lead Optimization

Click to download full resolution via product page

A proposed workflow for the biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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